Cas no 946227-63-0 (N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-methoxy-3,5-dimethylbenzene-1-sulfonamide)

• Product Name: N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-methoxy-3,5-dimethylbenzene-1-sulfonamide
• CAS No: 946227-63-0
• MF: C₂₀H₂₆N₂O₅S₂
• MW: 438.560842990875
• CID: 5513265
• Update Time: 2025-07-17

N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-methoxy-3,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)-4-methoxy-3,5-dimethylbenzenesulfonamide
• N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-methoxy-3,5-dimethylbenzene-1-sulfonamide

• Inchi： 1S/C20H26N2O5S2/c1-5-28(23,24)22-10-6-7-16-8-9-17(13-19(16)22)21-29(25,26)18-11-14(2)20(27-4)15(3)12-18/h8-9,11-13,21H,5-7,10H2,1-4H3
• InChI Key： HRZVQKYJASPVES-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCCN3S(CC)(=O)=O)(=O)=O)=CC(C)=C(OC)C(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-methoxy-3,5-dimethylbenzene-1-sulfonamide

Research Brief on N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-methoxy-3,5-dimethylbenzene-1-sulfonamide (CAS: 946227-63-0)

N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-methoxy-3,5-dimethylbenzene-1-sulfonamide (CAS: 946227-63-0) is a novel sulfonamide derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound exhibits unique structural features, combining a tetrahydroquinoline core with a sulfonamide moiety, which may contribute to its potential biological activities. Recent studies have explored its synthesis, physicochemical properties, and preliminary pharmacological profiles, positioning it as a promising candidate for further drug development.

The synthesis of N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-methoxy-3,5-dimethylbenzene-1-sulfonamide involves multi-step organic reactions, including sulfonylation and etherification, to achieve the desired molecular architecture. Researchers have optimized the reaction conditions to improve yield and purity, with recent publications reporting yields exceeding 85% under controlled conditions. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC have been employed to confirm the compound's structure and purity, ensuring its suitability for further biological evaluation.

Preliminary pharmacological studies have investigated the compound's potential as a modulator of specific biological targets. In vitro assays have demonstrated its affinity for certain enzyme systems, particularly those involved in inflammatory pathways. Molecular docking simulations suggest that the compound may interact with key amino acid residues in the active sites of these enzymes, providing a structural basis for its observed activity. These findings are supported by recent publications in peer-reviewed journals, which highlight the compound's unique binding characteristics compared to existing sulfonamide-based therapeutics.

Recent advancements in the understanding of this compound's mechanism of action have revealed interesting structure-activity relationships (SAR). Modifications to the ethanesulfonyl group or the methoxy-dimethylbenzene moiety have been shown to significantly alter biological activity, providing valuable insights for future medicinal chemistry optimization. Current research efforts are focused on exploring these structural variations to enhance potency and selectivity while maintaining favorable pharmacokinetic properties.

The compound's potential therapeutic applications are currently being explored in various disease models. Early-stage preclinical studies have shown promising results in models of inflammation and certain metabolic disorders. Researchers are particularly interested in its potential as a selective inhibitor with reduced off-target effects compared to existing therapies. However, comprehensive toxicological evaluations and ADME studies are still ongoing to fully characterize its safety profile and drug-like properties.

Future research directions for N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-methoxy-3,5-dimethylbenzene-1-sulfonamide include further optimization of its chemical structure, detailed investigation of its biological targets, and expansion of its therapeutic potential to other disease areas. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound and its derivatives. The growing body of research on this molecule suggests it may represent a valuable addition to the medicinal chemist's toolbox for developing novel therapeutic agents.